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Compound of Interest

Compound Name: 19,20-Epoxycytochalasin D

Cat. No.: B12410618

This in-depth technical guide serves as a resource for researchers, scientists, and drug
development professionals, detailing the fungal origins of the bioactive compound 19,20-
Epoxycytochalasin D. The document outlines the primary fungal producers, presents
guantitative data on its isolation, provides detailed experimental protocols, and visualizes key
processes.

Fungal Producers and Quantitative Data

Several fungal species, primarily within the Xylariaceae family, are known producers of 19,20-
Epoxycytochalasin D and its analogs. These endophytic and wood-inhabiting fungi represent
a rich source for the discovery of novel cytochalasans. The following table summarizes the
known fungal sources and available quantitative data for 19,20-Epoxycytochalasin D and
related epoxycytochalasans.
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Yield/Concentratio

Fungal Species Compound Reference
n
. 19,20- .
Xylaria cf. curta ] Not specified [1][2]
Epoxycytochalasin D
19,20-
o Epoxycytochalasin C .
Nemania diffusa Not specified [3]
and D related
compounds
Rosellinia sanctae- 19,20- N
) ) Not specified [4]
cruciana Epoxycytochalasin D
. 19,20- n
Xylaria hypoxylon ] Not specified [5]
Epoxycytochalasin D
Biomass yield of
. 19,20- _
Xylaria sp. sof11 ) 18.97 g/Lin a 10-L [6]
Epoxycytochalasin Q
fermenter
) 19,20-epoxidated -
Xylaria karyophthora ] Not specified [71[8]
cytochalasins
. 19,20- n
Xylaria obovata ) Not specified [9]
Epoxycytochalasin Q
Pentacyclic
] ] 14 mg of compound 2
Phomopsis sp. xz-18 cytochalasins (related [10]
from scaled-up culture
structures)
19,20-
Nemania sp. UM10M Epoxycytochalasins C ~ Not specified [5]

and D

Experimental Protocols

The isolation and characterization of 19,20-Epoxycytochalasin D from fungal sources involve

a multi-step process encompassing fungal cultivation, extraction, and purification. The following

protocols are synthesized from various cited research articles.
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Fungal Cultivation

1

. Solid-State Fermentation (Rice Medium):
Organism:Xylaria cf. curta[1][2], Xylaria karyophthora[7][8]
Medium: Rice medium.

Procedure: The endophytic fungus is cultivated on a solid rice medium. The specifics of
media preparation and inoculation would follow standard mycological techniques.

Incubation: The culture is incubated under appropriate temperature and humidity conditions
to allow for fungal growth and secondary metabolite production.

. Liquid-State Fermentation (Potato Dextrose Broth):
Organism:Rosellinia sanctae-cruciana[4]
Medium: Potato Dextrose Broth (PDB).

Procedure: The fungal strain is subcultured on Potato Dextrose Agar (PDA) and then
inoculated into PDB for submerged fermentation.[4]

Incubation: The liquid culture is incubated, typically with shaking, to ensure aeration and
homogenous growth.

. Agar Plate Cultivation:
Organism:Nemania diffusa([3]
Medium: Malt extract agar medium.
Procedure: The fungus is grown on the surface of malt extract agar plates.

Incubation: Plates are incubated until sufficient mycelial growth is observed.

Extraction and Purification

1

. Initial Extraction:
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e From Solid Culture: The solid culture medium with fungal biomass is extracted with an
organic solvent, typically ethyl acetate (EtOAc).[1][2][3] For instance, the solid culture of
Phomopsis sp. xz-18 was soaked in a mixture of ethyl acetate, methanol, and acetic acid
(80:15:5, viviv).[10]

e From Liquid Culture: The fungal broth is typically separated from the mycelia. The broth is
then extracted with an appropriate organic solvent.

2. Chromatographic Purification:

« Initial Fractionation: The crude extract is often subjected to column chromatography for initial
fractionation. Reversed-phase column chromatography is a common first step.[10]

o High-Performance Liquid Chromatography (HPLC): Further purification is achieved using
preparative HPLC.[3][7][8] A typical mobile phase for cytochalasin separation is a gradient of
acetonitrile in water with 0.1% formic acid.[11]

o Sephadex LH-20 Chromatography: This size-exclusion chromatography is used to separate
compounds based on their molecular size and is often employed for purifying cytochalasins.
[10]

3. Structure Elucidation:

e The purified compound's structure is determined using a combination of spectroscopic
techniques, including:

o High-Resolution Mass Spectrometry (HR-MS): To determine the molecular formula.[1][2][3]

o 1D and 2D Nuclear Magnetic Resonance (NMR) Spectroscopy: Including 1H NMR, 13C
NMR, COSY, HSQC, and HMBC experiments to elucidate the detailed chemical structure.

[1][2][3]

o X-ray Diffraction: For determining the absolute configuration of crystalline compounds.[1]

[2]

Visualizations
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The following diagrams illustrate the general workflow for isolating 19,20-Epoxycytochalasin
D and its known mechanism of action.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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